Cas no 1350381-62-2 (Methyl 4-[(pyrimidin-2-yl)amino]benzoate)

• Product Name: Methyl 4-[(pyrimidin-2-yl)amino]benzoate
• CAS No: 1350381-62-2
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5895024
• PubChem ID: 137939176
• Update Time: 2025-10-28

Methyl 4-[(pyrimidin-2-yl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(pyrimidin-2-yl)amino]benzoate
• AKOS037187849
• 1350381-62-2
• EN300-6510650
• Methyl 4-[(pyrimidin-2-yl)amino]benzoate

• Inchi： 1S/C12H11N3O2/c1-17-11(16)9-3-5-10(6-4-9)15-12-13-7-2-8-14-12/h2-8H,1H3,(H,13,14,15)
• InChI Key： UOZNITBOROFLEE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)NC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.1Ų

Additional information on Methyl 4-[(pyrimidin-2-yl)amino]benzoate

Methyl 4-[(pyrimidin-2-yl)amino]benzoate: A Comprehensive Overview

Methyl 4-[(pyrimidin-2-yl)amino]benzoate, also known by its CAS number 1350381-62-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrimidine ring, an amino group, and a benzoate ester, making it a versatile structure for various chemical modifications and biological studies.

Recent studies have highlighted the importance of Methyl 4-[(pyrimidin-2-yl)amino]benzoate in the context of targeted drug delivery and bioavailability enhancement. Researchers have explored its ability to act as a carrier for therapeutic agents, leveraging its structural flexibility to improve the efficacy of drugs in treating diseases such as cancer and neurodegenerative disorders. The compound's ability to form stable complexes with other molecules has been extensively studied, making it a promising candidate for advanced drug delivery systems.

The synthesis of Methyl 4-[(pyrimidin-2-yl)amino]benzoate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the pyrimidine ring, followed by the introduction of the amino group and subsequent esterification. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmacological studies.

One of the most exciting developments involving Methyl 4-[(pyrimidin-2-yl)amino]benzoate is its role in antitumor drug design. Studies have shown that this compound can inhibit key enzymes involved in tumor growth and metastasis. For instance, research published in *Nature Communications* demonstrated that derivatives of this compound can selectively target cancer cells while sparing healthy tissue, thus reducing side effects associated with conventional chemotherapy.

In addition to its therapeutic applications, Methyl 4-[(pyrimidin-2-yl)amino]benzoate has also been investigated for its potential in diagnostic imaging. Its ability to fluoresce under specific conditions makes it a valuable tool for tracking biological processes at the molecular level. This property has been exploited in the development of novel contrast agents for MRI and fluorescence-guided surgery.

The versatility of Methyl 4-[(pyrimidin-2-yl)amino]benzoate extends to its use in materials science. Researchers have explored its application as a building block for constructing functional polymers and self-assembling nanostructures. These materials exhibit unique optical and electronic properties, making them suitable for applications in sensors, electronics, and energy storage devices.

Looking ahead, the continued exploration of Methyl 4-[(pyrimidin-2-yl)amino]benzoate is expected to yield further breakthroughs in both medicine and materials science. Collaborative efforts between chemists, biologists, and engineers are paving the way for innovative solutions to some of the most pressing challenges in these fields.